Cas no 1000-05-1 (Tetrasiloxane,1,1,3,3,5,5,7,7-octamethyl-)

• Product Name: Tetrasiloxane,1,1,3,3,5,5,7,7-octamethyl-
• CAS No: 1000-05-1
• MF: C₈H₂₄O₃Si₄
• MW: 280.616366386414
• MDL: MFCD00039789
• CID: 195294
• PubChem ID: 354335606
• Update Time: 2025-08-02

Tetrasiloxane,1,1,3,3,5,5,7,7-octamethyl- Chemical and Physical Properties

Names and Identifiers

• Tetrasiloxane,1,1,3,3,5,5,7,7-octamethyl-
• 1,1,3,3,5,5,7,7-Octamethyltetrasiloxane
• [[(dimethyl-λ³-silanyl)oxy-dimethylsilyl]oxy-dimethylsilyl]oxy-dimethylsilicon
• 1,1,3,3,5,5,7,7-octamethyl-tetrasiloxan
• dihydro-1,1,3,3,5,5,7,7-octamethyltetrasiloxane
• EINECS 213-669-0
• Octamethyltetrasiloxane
• Tetrasiloxane,1,1,3,3,5,5,7,7-octamethyl
• 1,1,3,3,5,5,7,7-Octamethylheptanetetrasiloxane
• Oxybis[(dimethylsilylene)oxy]bis(dimethylsilane)
• Tetrasiloxane, 1,1,3,3,5,5,7,7-octamethyl-
• 1,1,3,3,5,5,7,7-OCTAMETHYLTETRASILOXANE 95+%
• 1,1,3,3,5,5,7,7-OCTAMETHYLTETRASILOXANE, 80% in octaMethylcyclotetrasiloxane
• YB15PH50RH
• BS-53214
• O0502
• BAA00005
• SCHEMBL187714
• 1,1,3,3,5,5,7,7-Ctamethyl-Tetrasiloxane
• 1000-05-1
• NCGC00254634-01
• UNII-YB15PH50RH
• AKOS024462460
• FT-0633222
• 1,1,3,3,5,5,7,7-octamethyl tetrasiloxane
• 1,1,3,3,5,5,7,7-Ctamethyltetrasiloxane, 80% In Ctamethylcyclotetrasiloxane
• DTXSID8044759
• NCGC00248153-01
• 1,1,3,3,5,5,7,7-Ctamethyltetrasiloxane,80%Inctamethylcyclotetrasiloxane
• CHEMBL3988891
• CAS-1000-05-1
• 1,1,3,3,5,5,7,7-Ctamethyltetrasiloxane
• Tox21_300728
• DTXCID6024759
• [[(dimethyl-$l^{3}
• S12450
• [[(dimethyl-lambda3-silanyl)oxy-dimethylsilyl]oxy-dimethylsilyl]oxy-dimethylsilicon

• MDL： MFCD00039789
• Inchi： 1S/C8H24O3Si4/c1-12(2)9-14(5,6)11-15(7,8)10-13(3)4/h1-8H3
• InChI Key： ILBWBNOBGCYGSU-UHFFFAOYSA-N
• SMILES： [Si](C)(C)(O[Si](C)C)O[Si](C)(C)O[Si](C)C |^1:4,12|

Computed Properties

• Exact Mass: 282.09600
• Monoisotopic Mass: 280.08
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 27.7A^2

Experimental Properties

• Density: 0.8640 g/cm3 (20 ºC),
• Melting Point: <0°C
• Boiling Point: 172°C(lit.)
• Flash Point: 77.8±22.6 ºC,
• Refractive Index: 1.3877 (20 ºC)
• Solubility: Insuluble (1.5E-3 g/L) (25 ºC),
• PSA: 27.69000
• LogP: 2.40660

Tetrasiloxane,1,1,3,3,5,5,7,7-octamethyl- Security Information

• Prompt：warning
• Signal Word：warning
• Hazard Statement： H227
• Warning Statement： P210-P280-P370+P378-P403+P235-P501
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36
• RTECS：XF3902000
• Hazardous Material Identification：
• TSCA：Yes
• Storage Condition：Store at 4°C,-4At ℃Store…Better

Related Categories

• Other Chemical Reagents Organic Metal Reagents